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Compound of Interest

Compound Name: 19:0 Lyso PE-d5

Cat. No.: B12407718 Get Quote

Essential Safety and Handling Guide for 19:0
Lyso PE-d5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 19:0 Lyso PE-d5 (1-nonadecanoyl-2-hydroxy-sn-

glycero(d5)-3-phosphoethanolamine). The following procedures and recommendations are

designed to ensure the safe handling, storage, and disposal of this compound, which is

typically supplied in a 1:1 dichloromethane:methanol solvent mixture.

Chemical and Hazard Information
19:0 Lyso PE-d5 itself is a deuterated lysophospholipid. However, the immediate and primary

hazards are associated with the flammable and toxic solvent mixture it is dissolved in.[1]
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Property Value

Chemical Name
1-nonadecanoyl-2-hydroxy-sn-glycero(d5)-3-

phosphoethanolamine

Molecular Formula C₂₄H₄₅D₅NO₇P

Formula Weight 500.67 g/mol [2]

Physical State Solution

Solvent Dichloromethane:Methanol (1:1)[2]

Storage Temperature -20°C[2]

Hazard Identification and Classification

The product's hazard profile is largely determined by the dichloromethane and methanol

solvent. The mixture is classified as highly flammable and toxic.

Hazard Class GHS Category

Flammable liquids Category 2

Acute toxicity, Oral Category 3

Acute toxicity, Dermal Category 3

Acute toxicity, Inhalation Category 3

Specific target organ toxicity - single exposure Category 1

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Carcinogenicity Category 2

Source: Classification for the 1:1 Dichloromethane:Methanol solvent mixture.[1][3]

Hazard Statements:
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H225: Highly flammable liquid and vapor.[1]

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.[4]

H351: Suspected of causing cancer.[4]

H370: Causes damage to organs.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling this product. The following table

outlines the required PPE.

Body Part Required PPE Standard/Specification

Eyes/Face
Safety goggles with side

shields or a face shield.

Must be rated to withstand

chemical splashes.

Hands
Chemical-resistant gloves

(e.g., nitrile).

Check manufacturer's

guidelines for resistance to

dichloromethane and

methanol.

Body

Flame-retardant lab coat or

chemical-resistant apron over

100% cotton clothing.

Synthetic materials should be

avoided as they can melt if

ignited.[5]

Respiratory
Use in a certified chemical

fume hood.

A respirator may be needed for

spill cleanup or if working

outside a fume hood.

Footwear
Closed-toe, chemical-resistant

shoes.

Should be non-absorbent and

provide good traction.

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational protocol is essential to minimize exposure and prevent

accidents.

1. Preparation and Precautionary Measures:

Ensure a certified chemical fume hood is operational.[6]

Locate the nearest safety shower, eyewash station, and fire extinguisher.[5]

Have a chemical spill kit readily available.

Review the Safety Data Sheet (SDS) for the 1:1 dichloromethane:methanol solution.[7]

2. Handling the Compound:

All handling of the 19:0 Lyso PE-d5 solution must be conducted within a chemical fume

hood.[8]

Don the appropriate PPE as detailed in the table above.

Allow the vial to equilibrate to room temperature before opening to prevent moisture

condensation.

Keep the container tightly closed when not in use.[5]

Avoid all sources of ignition, including open flames, hot plates, and static electricity.[5][9]

3. Storage:

Store the product at its recommended temperature of -20°C in a flammable-liquids-rated

freezer.[2][9]

Ensure the storage area is well-ventilated.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

amines.[10]

4. Spill Response:
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In case of a small spill inside the fume hood, use an appropriate absorbent material from a

chemical spill kit.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Avoid breathing vapors.[11]
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Decision process for the proper segregation of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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